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Compound of Interest

Compound Name: 2-Methylcitric acid trisodium

Cat. No.: B2402484 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2-Methylcitric acid trisodium, ensuring compliance and minimizing risk.

Pre-Disposal and Handling
Before initiating the disposal process, ensure that all personnel handling 2-Methylcitric acid
trisodium are equipped with the appropriate Personal Protective Equipment (PPE). This

includes, but is not limited to, safety glasses, gloves, and a lab coat. In case of a spill, it is

crucial to prevent the substance from entering drains and to collect the spillage for proper

disposal.

Disposal Procedure
The recommended method for the disposal of 2-Methylcitric acid trisodium is through a

licensed professional waste disposal service. This ensures that the material is handled in

accordance with all applicable federal, state, and local environmental control regulations.

Step 1: Containerization and Labeling

Place the waste 2-Methylcitric acid trisodium in a suitable, sealed container.
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Clearly label the container as "Hazardous Waste" and include the full chemical name: "2-
Methylcitric acid trisodium".

Indicate the approximate quantity of the waste.

Step 2: Segregation of Waste

Store the waste container in a designated, secure area away from incompatible materials.

Do not mix 2-Methylcitric acid trisodium with other chemical waste unless explicitly

approved by your institution's environmental health and safety (EHS) department or the

licensed disposal company.

Step 3: Arrange for Professional Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

If your institution does not have a dedicated EHS department, you must contact a licensed

professional waste disposal company directly.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) if available, or at

a minimum, the full chemical name and any known hazard information.

Step 4: Documentation

Maintain a record of the disposal, including the date, quantity of waste, and the name of the

disposal company. This documentation is crucial for regulatory compliance.

Quantitative Data Summary
While specific quantitative data for the disposal of 2-Methylcitric acid trisodium is not readily

available, the following table summarizes general guidelines for laboratory chemical waste.
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Parameter Guideline

pH for Drain Disposal

Generally, solutions with a pH between 7 and 9

may be eligible for drain disposal with copious

amounts of water, provided they contain no

other hazardous materials. However, this is not

recommended for 2-Methylcitric acid trisodium

without explicit approval from EHS.

Concentration Limits

Any concentration of 2-Methylcitric acid

trisodium intended for disposal should be

handled as chemical waste.

Container Rinsing

The first rinse of a container that held 2-

Methylcitric acid trisodium should be collected

and disposed of as hazardous waste.[1]

Experimental Protocols
This document focuses on disposal procedures and does not cite specific experimental

protocols.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylcitric acid trisodium.
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Start: 2-Methylcitric acid trisodium waste generated

Is it a spill?

Contain spill.
Prevent entry into drains.

Yes

Place in a labeled, sealed container.

No

Collect spilled material for disposal.

Store in a designated hazardous waste area.

Contact Environmental Health & Safety (EHS) or a licensed disposal company.

Document disposal details.

End: Proper disposal complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methylcitric acid trisodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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